
Cholesteryl Petroselinate (CAS No. 19485-80-4):
A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cholesteryl Petroselinate

Cat. No.: B15601930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cholesteryl Petroselinate, a

cholesterol ester of significant interest in various scientific domains, particularly in the

formulation of advanced drug delivery systems. This document collates available data on its

physicochemical properties, synthesis, and potential biological roles, offering a valuable

resource for professionals in research and development.

Chemical Identity and Physical Properties
Cholesteryl Petroselinate is the ester formed from cholesterol and petroselinic acid (cis-6-

octadecenoic acid). Its unique structure, combining the rigid steroid nucleus of cholesterol with

a monounsaturated C18 fatty acid, imparts specific properties that influence its behavior in

biological and pharmaceutical systems.

Table 1: Physicochemical Properties of Cholesteryl Petroselinate and Related Compounds
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Property
Value for
Cholesteryl
Petroselinate

General Data for
Cholesteryl Esters

Source(s)

CAS Number 19485-80-4 N/A [1]

Molecular Formula C45H78O2 Varies [1]

Molecular Weight 651.1 g/mol Varies [1]

Synonyms

Cholesteryl cis-6-

octadecenoate,

Cholesterol, 6-

octadecenoate, (Z)-

N/A [1][2]

Physical State
Solid (at room

temperature)

Can exist in crystal,

liquid crystal, and

liquid states

depending on

temperature and acyl

chain

[3]

Solubility

Insoluble in water;

Soluble in organic

solvents

Generally insoluble in

water, soluble in

nonpolar organic

solvents

[4][5]

Storage -20°C or freezer

Varies, generally

requires cool and dry

conditions

[1]

Purity
Commercially

available at >99%
N/A [1]

Note: Specific experimental data on the physical properties of Cholesteryl Petroselinate, such

as melting point and transition temperatures, are not readily available in the public domain. The

behavior is expected to be influenced by the cis-6 double bond in the petroselinic acid chain.

Studies on other unsaturated cholesteryl esters indicate that the position of the double bond

affects the stability of liquid crystal phases[3].
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Synthesis of Cholesteryl Esters
The synthesis of cholesteryl esters, including Cholesteryl Petroselinate, can be achieved

through several methods, both enzymatic and chemical.

Enzymatic Synthesis
In biological systems, cholesteryl esters are synthesized by the enzyme acyl-CoA:cholesterol

acyltransferase (ACAT), which catalyzes the transfer of a fatty acyl group from acyl-CoA to

cholesterol.[6]

Chemical Synthesis
Several chemical methods are available for the esterification of cholesterol.

Experimental Protocol: General Synthesis of Cholesteryl Esters via Cross-Coupling

This protocol is a general method and may require optimization for Cholesteryl Petroselinate.

Materials:

Cholesterol

Aroyl chloride (e.g., Petroselinoyl chloride for Cholesteryl Petroselinate synthesis)

Palladium catalyst (e.g., PdCl2(dtbpf) complex)

Base (e.g., Sodium tert-butoxide)

Anhydrous solvent (e.g., 1,4-dioxane)

Microwave reactor

Procedure:

In a microwave-safe reaction vessel, combine cholesterol, sodium tert-butoxide, the aroyl

chloride, and the palladium catalyst in 1,4-dioxane.

Seal the vessel and place it in the microwave reactor.
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Heat the reaction mixture to 100°C for 2 hours.

After cooling, the reaction mixture is worked up to isolate the cholesteryl ester product.

Purification is typically performed using column chromatography.[7][8][9][10]

Experimental Protocol: Organocatalyst-based Synthesis

Materials:

Cholesterol

Long-chain saturated fatty acid (or petroselinic acid)

Triphenylphosphine-sulfur trioxide (Ph3P·SO3) adduct

Toluene

Procedure:

Dissolve equimolar amounts of cholesterol and the fatty acid in toluene.

Add the Ph3P·SO3 adduct as a catalyst.

Heat the reaction at 110°C.

Monitor the reaction for completion.

Upon completion, cool the reaction and purify the product, typically by crystallization or

chromatography.[11]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. larodan.com [larodan.com]

2. medchemexpress.com [medchemexpress.com]

3. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Cholesteryl ester - Wikipedia [en.wikipedia.org]

5. CAS 593-39-5: Petroselinic acid | CymitQuimica [cymitquimica.com]

6. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics
[creative-proteomics.com]

7. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and
Aroyl Chlorides - International Journal of Organic Chemistry - SCIRP [scirp.org]

8. researchgate.net [researchgate.net]

9. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and
Aroyl Chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

10. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol
and Aroyl Chlorides [scirp.org]

11. A simple and efficient approach for the synthesis of cholesterol esters of long-chain
saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cholesteryl Petroselinate (CAS No. 19485-80-4): A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601930#cholesteryl-petroselinate-cas-number-
19485-80-4]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15601930?utm_src=pdf-body-img
https://www.benchchem.com/product/b15601930?utm_src=pdf-custom-synthesis
https://www.larodan.com/product/cholesteryl-petroselinate/
https://www.medchemexpress.com/cholesteryl-petroselinate.html
https://pubmed.ncbi.nlm.nih.gov/6399750/
https://en.wikipedia.org/wiki/Cholesteryl_ester
https://cymitquimica.com/cas/593-39-5/
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.scirp.org/journal/paperinforcitation?paperid=137914
https://www.scirp.org/journal/paperinforcitation?paperid=137914
https://www.researchgate.net/publication/386411968_A_Novel_Synthesis_Process_of_Cholesterol_Ester_by_the_Cross-Coupling_of_Cholesterol_and_Aroyl_Chlorides
https://pubmed.ncbi.nlm.nih.gov/39897053/
https://pubmed.ncbi.nlm.nih.gov/39897053/
https://www.scirp.org/journal/paperinformation?paperid=137914
https://www.scirp.org/journal/paperinformation?paperid=137914
https://pubmed.ncbi.nlm.nih.gov/35381272/
https://pubmed.ncbi.nlm.nih.gov/35381272/
https://pubmed.ncbi.nlm.nih.gov/35381272/
https://www.benchchem.com/product/b15601930#cholesteryl-petroselinate-cas-number-19485-80-4
https://www.benchchem.com/product/b15601930#cholesteryl-petroselinate-cas-number-19485-80-4
https://www.benchchem.com/product/b15601930#cholesteryl-petroselinate-cas-number-19485-80-4
https://www.benchchem.com/product/b15601930#cholesteryl-petroselinate-cas-number-19485-80-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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